Cas no 1008774-47-7 (2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid)
2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid
- DB-163710
- 1008774-47-7
- 2-(3-(Benzyloxy)phenyl)isonicotinic acid
- 2-[3-(Benzyloxy)phenyl]pyridine-4-carboxylic acid
- MFCD18086047
- SCHEMBL2195035
- 2-(3-(Benzyloxy)phenyl)isonicotinicacid
- 2-[3-(benzyloxy)phenyl]isonicotinic acid
- 2-(3-BENZYLOXYPHENYL)ISONICOTINIC ACID
- DTXSID20688420
- BS-29911
-
- MDL: MFCD18086047
- Inchi: 1S/C19H15NO3/c21-19(22)16-9-10-20-18(12-16)15-7-4-8-17(11-15)23-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,21,22)
- InChI Key: JYSKMUWENPZAGE-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=CC(C2C=C(C(=O)O)C=CN=2)=C1
Computed Properties
- Exact Mass: 305.105193g/mol
- Monoisotopic Mass: 305.105193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 305.3g/mol
- XLogP3: 3.5
- Topological Polar Surface Area: 59.4Ų
2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483967-250mg |
2-(3-(Benzyloxy)phenyl)isonicotinic acid |
1008774-47-7 | 95% | 250mg |
$275 | 2022-06-14 | |
| Chemenu | CM483967-1g |
2-(3-(Benzyloxy)phenyl)isonicotinic acid |
1008774-47-7 | 95% | 1g |
$679 | 2022-06-14 | |
| abcr | AB325442-250 mg |
2-(3-Benzyloxyphenyl)isonicotinic acid; 95% |
1008774-47-7 | 250mg |
€416.00 | 2023-04-26 | ||
| abcr | AB325442-1 g |
2-(3-Benzyloxyphenyl)isonicotinic acid; 95% |
1008774-47-7 | 1g |
€977.00 | 2023-04-26 | ||
| abcr | AB325442-250mg |
2-(3-Benzyloxyphenyl)isonicotinic acid, 95%; . |
1008774-47-7 | 95% | 250mg |
€416.00 | 2025-04-22 | |
| abcr | AB325442-1g |
2-(3-Benzyloxyphenyl)isonicotinic acid, 95%; . |
1008774-47-7 | 95% | 1g |
€977.00 | 2025-04-22 | |
| Ambeed | A309842-1g |
2-(3-(Benzyloxy)phenyl)isonicotinic acid |
1008774-47-7 | 95% | 1g |
$693.0 | 2024-04-26 | |
| A2B Chem LLC | AI05093-250mg |
2-(3-Benzyloxyphenyl)isonicotinic acid |
1008774-47-7 | 95% | 250mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AI05093-1g |
2-(3-Benzyloxyphenyl)isonicotinic acid |
1008774-47-7 | 95% | 1g |
$608.00 | 2024-04-20 | |
| 1PlusChem | 1P00H9TX-250mg |
2-(3-Benzyloxyphenyl)isonicotinic acid |
1008774-47-7 | 95% | 250mg |
$261.00 | 2025-02-28 |
2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid
Comprehensive Overview of 2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid (CAS No. 1008774-47-7): Properties, Applications, and Research Insights
2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid (CAS No. 1008774-47-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This pyridine-carboxylic acid derivative features a unique phenylmethoxyphenyl substitution pattern, making it a valuable intermediate for drug discovery and functional material design. With the growing demand for heterocyclic building blocks in medicinal chemistry, this compound has emerged as a promising candidate for developing novel therapeutic agents.
The structural complexity of 2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid offers multiple sites for chemical modification, a feature highly sought after in small molecule drug development. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the pyridine core's ability to coordinate with metal ions and participate in hydrogen bonding. Recent studies suggest possible applications in targeting inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.
From a synthetic chemistry perspective, the CAS 1008774-47-7 compound demonstrates interesting reactivity patterns. The carboxylic acid functionality allows for easy derivatization into esters or amides, while the phenylmethoxy group provides opportunities for further functionalization. These characteristics make it valuable for combinatorial chemistry approaches and high-throughput screening platforms. The compound's structure-activity relationships are currently under investigation by several research groups exploring novel bioactive molecules.
Material scientists have also shown interest in 2-(3-phenylmethoxyphenyl)pyridine derivatives for their potential in organic electronics. The conjugated system and polar carboxylic acid group may contribute to interesting photophysical properties, possibly applicable in OLED materials or organic semiconductors. This dual applicability in both life sciences and materials science highlights the compound's versatility and aligns with the growing field of convergence research.
Analytical characterization of 1008774-47-7 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's purity profile is crucial for research applications, particularly in pharmaceutical development where impurity control is strictly regulated. Recent advancements in analytical chemistry have enabled more precise characterization of such complex heterocyclic compounds, supporting their use in quality-by-design approaches.
Environmental and safety considerations for 2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid follow standard laboratory protocols for handling organic intermediates. While not classified as hazardous, proper chemical safety measures should always be observed. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the increasing importance of green chemistry principles in chemical research and development.
The commercial availability of CAS 1008774-47-7 has improved in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and packaging options vary depending on purity grades and quantities, with most suppliers providing detailed certificates of analysis. The growing market for such fine chemicals reflects the expansion of drug discovery programs worldwide and the increasing demand for diverse chemical building blocks.
Future research directions for 2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid may explore its potential in targeted drug delivery systems or as a component in metal-organic frameworks (MOFs). The compound's structural features make it an interesting candidate for supramolecular chemistry applications. Additionally, computational studies using molecular modeling techniques could provide deeper insights into its pharmacophoric properties and potential interactions with biological targets.
In conclusion, 2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid (CAS No. 1008774-47-7) represents an important chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as a valuable tool for researchers working in medicinal chemistry, materials science, and beyond. As scientific understanding of such multifunctional compounds continues to grow, so too will their impact on technological and therapeutic advancements.
1008774-47-7 (2-(3-phenylmethoxyphenyl)pyridine-4-carboxylic Acid) Related Products
- 935861-30-6(2-(2-Trifluoromethoxyphenyl)-isonicotinic acid)
- 100004-95-3(4-Pyridinecarboxylicacid, 2-(3-methoxyphenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)